Cas no 54419-64-6 (2-5-dimethoxybutyrophenone)

• Product Name: 2-5-dimethoxybutyrophenone
• CAS No: 54419-64-6
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• MDL: MFCD11210263
• CID: 941163
• PubChem ID: 10856697
• Update Time: 2023-10-31

2-5-dimethoxybutyrophenone Chemical and Physical Properties

Names and Identifiers

• 2-5-dimethoxybutyrophenone
• 2’,5’-DIMETHOXYBUTYROPHENONE
• 1-(2,5-Dimethoxy-phenyl)-butan-1-on
• 1-(2,5-dimethoxyphenyl)butan-1-one
• 2,5-Dimethoxy-butyrophenon
• 2',5'-dimethoxybutyrophenone
• 1-(2,5-Dimethoxy-phenyl)-butan-1-one
• N14122
• SCHEMBL13753192
• 54419-64-6

• MDL： MFCD11210263
• Inchi： 1S/C12H16O3/c1-4-5-11(13)10-8-9(14-2)6-7-12(10)15-3/h6-8H,4-5H2,1-3H3
• InChI Key： GCWSFFYGOMMFTP-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1C(CCC)=O)OC

Computed Properties

• Exact Mass: 208.11000
• Monoisotopic Mass: 208.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53000
• LogP: 2.68660